Cas no 2680817-21-2 (tert-butyl N-{5-iodo-7H-pyrrolo2,3-dpyrimidin-4-yl}carbamate)

• Product Name: tert-butyl N-{5-iodo-7H-pyrrolo2,3-dpyrimidin-4-yl}carbamate
• CAS No: 2680817-21-2
• MF: C₁₁H₁₃IN₄O₂
• MW: 360.150994062424
• CID: 5625775
• PubChem ID: 165924034
• Update Time: 2025-08-05

tert-butyl N-{5-iodo-7H-pyrrolo2,3-dpyrimidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299683
• tert-butyl N-{5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-yl}carbamate
• 2680817-21-2
• tert-butyl N-{5-iodo-7H-pyrrolo2,3-dpyrimidin-4-yl}carbamate

• Inchi： 1S/C11H13IN4O2/c1-11(2,3)18-10(17)16-9-7-6(12)4-13-8(7)14-5-15-9/h4-5H,1-3H3,(H2,13,14,15,16,17)
• InChI Key： RAQKJPVHGJNIMC-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=C(N=CN=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 360.00832g/mol
• Monoisotopic Mass: 360.00832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-{5-iodo-7H-pyrrolo2,3-dpyrimidin-4-yl}carbamate

Professional Introduction to Compound with CAS No. 2680817-21-2 and Product Name: tert-butyl N-{5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-yl}carbamate

The compound with the CAS number 2680817-21-2 and the product name tert-butyl N-{5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-yl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a 5-iodo substituent on the pyrrolopyrimidine core, which is a key feature that enhances its reactivity and utility in synthetic chemistry.

Recent research in medicinal chemistry has highlighted the importance of pyrrolopyrimidine scaffolds in the design of novel therapeutic agents. These heterocyclic compounds exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the iodo group in the molecular structure of this compound allows for further functionalization via cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules. Such transformations are pivotal in the development of small-molecule drugs that target specific disease pathways.

The tert-butyl carbamate moiety attached to the pyrrolopyrimidine ring serves multiple purposes. It not only enhances the solubility and stability of the compound but also provides a site for selective modifications. This feature is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties. The tert-butyl group is known for its stability under various reaction conditions, which makes it an ideal choice for protecting groups or for maintaining structural integrity during synthetic processes.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Pyrrolopyrimidine derivatives have shown promise in inhibiting key enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that compounds with similar structural motifs can disrupt signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in tumors. The 5-iodo substituent on this molecule specifically facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores at other positions within the ring system.

Advances in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have revolutionized the construction of complex heterocyclic frameworks. The ability to efficiently incorporate functional groups at multiple positions within the pyrrolopyrimidine core has opened new avenues for drug discovery. Researchers are exploring various strategies to leverage these reactivity patterns, including Buchwald-Hartwig amination and Suzuki-Miyaura coupling, to generate novel analogs with enhanced biological activity.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying key structural features, such as the position and nature of substituents on the pyrrolopyrimidine ring, chemists can fine-tune pharmacological properties to achieve desired therapeutic effects. The tert-butyl N-{5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-yl}carbamate compound serves as a versatile building block for such SAR studies. Its modular design allows for easy derivatization, enabling researchers to rapidly screen large libraries of analogs for biological activity.

In recent years, there has been growing interest in developing inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various pathological processes. Pyrrolopyrimidine derivatives have emerged as effective scaffolds for designing PPI modulators due to their ability to bind into hydrophobic pockets within protein targets. The 5-iodo group on this compound facilitates its incorporation into PPI inhibitors by allowing for further functionalization through cross-coupling reactions with nitrogen-containing heterocycles or other bioactive moieties. Such modifications can enhance binding affinity and selectivity against specific protein targets.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic approaches emphasize efficiency, sustainability, and minimal waste generation. By employing catalytic methods and optimizing reaction conditions, chemists can reduce reliance on hazardous reagents and improve overall yields. The use of tert-butyl carbamate as a protecting group exemplifies such green chemistry practices, as it can be easily removed under mild conditions without compromising molecular integrity.

Future directions in research involving this compound may include exploring its potential as an antiviral agent. Pyrrolopyrimidine derivatives have shown activity against various viral enzymes and receptors, making them promising candidates for antiviral therapies. The structural features of this molecule could be exploited to develop inhibitors targeting viral polymerases or integrases, which are essential for viral replication cycles. Additionally, computational modeling techniques could be employed to predict binding interactions between this compound and viral targets, guiding rational drug design efforts.

Another exciting prospect is the application of this compound in nanomedicine and targeted drug delivery systems. By conjugating it with nanoparticles or ligands that recognize specific tissues or cells, researchers can develop advanced delivery platforms that enhance therapeutic efficacy while minimizing side effects. The presence of reactive sites on its structure allows for facile attachment to carriers such as liposomes or polymeric micelles, enabling controlled release profiles tailored to specific clinical needs.

In conclusion,tert-butyl N-{5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-yl}carbamate (CAS No. 2680817-21-2) represents a significant contribution to pharmaceutical chemistry with its versatile structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in synthetic chemistry underscores its importance in drug development pipelines aimed at addressing unmet medical needs through innovative molecular design.